Cas no 466635-66-5 (1,3-Benzenediol, 2-ethynyl- (9CI))

• Product Name: 1,3-Benzenediol, 2-ethynyl- (9CI)
• CAS No: 466635-66-5
• MF: C₈H₆O₂
• MW: 134.13204240799
• CID: 1016989
• PubChem ID: 45079202
• Update Time: 2025-04-20

1,3-Benzenediol, 2-ethynyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 2-ethynyl- (9CI)
• DB-278849
• 466635-66-5
• 1,3-BENZENEDIOL, 2-ETHYNYL-
• SCHEMBL18429861

• Inchi： 1S/C8H6O2/c1-2-6-7(9)4-3-5-8(6)10/h1,3-5,9-10H
• InChI Key： VXAREKOIINMFAF-UHFFFAOYSA-N
• SMILES： OC1C=CC=C(C=1C#C)O

Computed Properties

• Exact Mass: 134.036779430g/mol
• Monoisotopic Mass: 134.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.5Ų